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Compound of Interest

Compound Name: 9-Eicosyne
CAS No.: 71899-38-2
Cat. No.: B14457290
Get Quote
. J

For Immediate Use by Laboratory Professionals

This document provides comprehensive, step-by-step guidance for the proper and safe
disposal of 9-Eicosyne, a long-chain alkyne. Adherence to these procedures is critical for
ensuring personnel safety, environmental protection, and regulatory compliance. This guide is
intended for researchers, scientists, and drug development professionals who handle this
compound in a laboratory setting.

I. Understanding the Chemical Profile of 9-Eicosyne

A thorough understanding of the chemical and physical properties of 9-Eicosyne is the first
step toward safe handling and disposal. Below is a summary of its key characteristics.

Table 1: Chemical and Physical Properties of 9-Eicosyne
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Property Value Source
Molecular Formula C20H3s [1112]
Molecular Weight 278.52 g/mol [1][2]
CAS Number 71899-38-2 [11[2]
Appearance Solid (at standard conditions) [3]
Melting Point 36.01 °C (estimate) [4]
Boiling Point 341.33 °C (estimate) [4]
Flash Point 165.10 °C (329.00 °F) -
(estimate)

. 4.051e-005 mg/L @ 25 °C
Water Solubility (estimate) [5]
estimate

LogP (Octanol/Water Partition

o 9.962 (estimate) [5]
Coefficient)

Il. Core Safety Principles and Hazard Assessment

While a specific, comprehensive Safety Data Sheet (SDS) for 9-Eicosyne is not readily
available, its classification as a hon-halogenated, non-polar organic compound dictates the
necessary safety precautions.

Personal Protective Equipment (PPE):

o Eye Protection: Always wear chemical safety goggles or glasses with side shields.
e Hand Protection: Use nitrile gloves.

o Body Protection: A laboratory coat is mandatory.

» Respiratory Protection: Handle in a well-ventilated area, preferably within a chemical fume
hood.

Primary Hazards:
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» Flammability: Like many organic compounds, 9-Eicosyne should be treated as flammable.

o Environmental Hazard: Due to its very low water solubility and high LogP value, it should be
prevented from entering the environment.

lll. Step-by-Step Disposal Protocol

The proper disposal of 9-Eicosyne requires careful segregation and handling to prevent
chemical incompatibilities and ensure safe disposal by licensed hazardous waste services.

1. Waste Segregation:

o Designated Waste Stream: 9-Eicosyne waste must be classified as non-halogenated
organic waste.

» Avoid Mixing: Never mix 9-Eicosyne waste with other categories of chemical waste, such
as:

[¢]

Halogenated organic solvents (e.g., dichloromethane, chloroform).[6]

o

Aqueous waste (acids, bases).[6]

o

Strong oxidizing agents.[3]

[¢]

Heavy metal waste.

2. Waste Collection and Containment:

e Liquid Waste:

o Container: Collect all liquid waste containing 9-Eicosyne (e.g., unused solutions, solvent
rinsates) in a designated, leak-proof, and sealable container compatible with organic
solvents.

o Labeling: The container must be clearly labeled as "Hazardous Chemical Waste," "Non-
Halogenated Organic Waste," and explicitly list "9-Eicosyne" and any other organic
solvents present with their approximate concentrations.[2][6]
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Solid Waste:

o Container: Collect all solid waste contaminated with 9-Eicosyne (e.g., contaminated
gloves, pipette tips, absorbent materials) in a designated, leak-proof hazardous waste
container lined with a durable plastic bag.

o Labeling: The container must be clearly labeled as "Hazardous Chemical Waste" and
specify "Contains 9-Eicosyne."

Empty Original Containers:

o The first rinse of an "empty" 9-Eicosyne container must be collected as hazardous liquid
waste.[5] Subsequent rinses with detergent and water can typically be disposed of down
the drain, but always confirm with your institution's specific guidelines.

. Spill Management:
Immediate Actions:
o Alert personnel in the vicinity and restrict access to the spill area.
o Ensure the area is well-ventilated and eliminate any nearby ignition sources.
Containment and Cleanup:

o For liquid spills, use an inert absorbent material such as vermiculite, sand, or a
commercial chemical spill kit.

o Carefully collect the absorbed material and any contaminated solids using non-sparking
tools.

Disposal of Spill Debris:

o Place all spill cleanup materials into a labeled hazardous waste container for proper
disposal as solid waste.

. Final Disposal:

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b14457290/docs?utm_src=pdf-body#essential-guide-to-the-safe-disposal-of-9-eicosyne
https://www.benchchem.com/product/b14457290/docs?utm_src=pdf-body#essential-guide-to-the-safe-disposal-of-9-eicosyne
https://www.benchchem.com/product/b14457290/docs?utm_src=pdf-body#essential-guide-to-the-safe-disposal-of-9-eicosyne
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14457290?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Storage: Store sealed hazardous waste containers in a designated, well-ventilated, and cool
satellite accumulation area, away from incompatible materials.

e Pickup: Once waste containers are approximately three-quarters full, securely seal them and
arrange for pickup by your institution's Environmental Health and Safety (EHS) department
or a licensed hazardous waste disposal service.[1]

» Prohibited Disposal Methods: Never dispose of 9-Eicosyne waste in the regular trash or
down the sanitary sewer. Evaporation is not an acceptable method of disposal.[5]

IV. Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 9-
Eicosyne waste.
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9-Eicosyne Disposal Workflow
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Caption: Workflow for the safe disposal of 9-Eicosyne waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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